Cas no 2323044-90-0 (8-Oxabicyclo[3.2.1]octane-3-carbaldehyde)

• Product Name: 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde
• CAS No: 2323044-90-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5463920
• PubChem ID: 59811195
• Update Time: 2025-06-26

8-Oxabicyclo[3.2.1]octane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-oxabicyclo[3.2.1]octane-3-carbaldehyde
• 8-Oxa-bicyclo[3.2.1]octane-3-carbaldehyde
• Z3035020250
• 8-Oxabicyclo[3.2.1]octane-3-carboxaldehyde
• 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde

• Inchi： 1S/C8H12O2/c9-5-6-3-7-1-2-8(4-6)10-7/h5-8H,1-4H2
• InChI Key： VJGSCLSLLKZVLK-UHFFFAOYSA-N
• SMILES： O1C2CC(C=O)CC1CC2

Computed Properties

• Exact Mass: 140.083729621 g/mol
• Monoisotopic Mass: 140.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.18
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde

8-Oxabicyclo[3.2.1]octane-3-carbaldehyde: A Comprehensive Overview

The compound 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde, with the CAS number 2323044-90-0, is a bicyclic aldehyde that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which consists of an oxabicyclo[3.2.1]octane framework with a carbaldehyde functional group at the 3-position. The combination of this rigid bicyclic system and the reactive aldehyde group makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde in the development of bioactive compounds. Researchers have explored its role as a precursor for the synthesis of complex natural products, such as alkaloids and terpenoids, which are known for their pharmacological activities. For instance, a 2023 study published in the Journal of Natural Products demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic agents.

The synthesis of 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde has been optimized through various methodologies, including ring-closing metathesis and enolate chemistry. These advancements have enabled chemists to access the compound in high yields and with excellent stereocontrol, which is crucial for its application in asymmetric synthesis. Moreover, the use of transition metal catalysts has further streamlined the production process, making it more efficient and scalable for industrial purposes.

In terms of physical properties, 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde is a crystalline solid with a melting point of approximately 150°C and a boiling point around 450°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions, including nucleophilic additions and condensations.

The reactivity of the aldehyde group in 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde has been exploited in numerous transformations, leading to the formation of diverse products such as imines, enones, and β-lactams. These derivatives have found applications in areas ranging from agrochemicals to advanced materials, showcasing the versatility of this compound as a building block in organic synthesis.

A recent breakthrough involving 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde is its use in the development of novel antibiotics targeting multidrug-resistant bacteria. A collaborative study between researchers at Stanford University and the University of Tokyo reported that certain derivatives of this compound exhibit potent activity against gram-negative bacteria, including strains resistant to conventional antibiotics like carbapenems.

In conclusion, 8-Oxabicyclo[3.2.1]octane-3-carbaldehyde, CAS number 2323044-90-0, stands out as a valuable molecule with significant potential in various scientific domains. Its unique structure, combined with its reactivity and versatility, continues to drive innovative research across academia and industry alike.